1-Iodocyclohepta-1,2,4,6-tetraene

• CAS No.: 827598-91-4
• Molecular Formula: C7H5I
• Molecular Weight: 216.02 g/mol
• InChI: InChI=1S/C7H5I/c8-7-5-3-1-2-4-6-7/h1-5H
• InChI Key: MOGDEECWEDQLOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C=C(C=C1)I

Description

1-Iodocyclohepta-1,2,4,6-tetraene is a substituted cycloheptatetraene derivative characterized by a seven-membered ring system with alternating double bonds (1,2,4,6-conjugation) and an iodine substituent. Its structure arises from the parent hydrocarbon, cyclohepta-1,2,4,6-tetraene, which is inherently unstable due to ring strain and high electron delocalization . Computational studies suggest that such systems exhibit unique electronic properties, including superbasic behavior in related hydrocarbons due to resonance stabilization of protonated intermediates . Experimental stabilization of the parent hydrocarbon has been achieved via encapsulation in supramolecular containers (e.g., hemicarcerands), preventing dimerization or decomposition .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Iodocyclohepta-1,2,4,6-tetraene can be synthesized through several methods. One common approach involves the iodination of cyclohepta-1,2,4,6-tetraene using iodine or iodine monochloride in the presence of a catalyst. The reaction typically occurs under mild conditions, such as room temperature, and may require a solvent like dichloromethane to facilitate the reaction.

Industrial Production Methods: Industrial production of 1-iodocyclohepta-1,2,4,6-tetraene may involve large-scale iodination processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques, such as distillation and chromatography, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-Iodocyclohepta-1,2,4,6-tetraene undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction Reactions: Reduction of the double bonds can lead to the formation of cycloheptane derivatives.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as sodium azide, potassium cyanide, and organolithium compounds.

Oxidation Reactions: Oxidizing agents like potassium permanganate or chromium trioxide can be used.

Reduction Reactions: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or lithium aluminum hydride are commonly employed.

Major Products Formed:

Substitution Reactions: Products include azidocyclohepta-1,2,4,6-tetraene, cyanocyclohepta-1,2,4,6-tetraene, and other substituted derivatives.

Oxidation Reactions: Products vary based on the extent of oxidation and may include cycloheptadienones.

Reduction Reactions: Products include cycloheptane and partially reduced intermediates.

Scientific Research Applications

1-Iodocyclohepta-1,2,4,6-tetraene has several applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of various organic compounds and intermediates in organic synthesis.

Biology: The compound can be used in the study of biological systems and the development of bioactive molecules.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-iodocyclohepta-1,2,4,6-tetraene involves its interaction with molecular targets through its reactive iodine atom and conjugated double bonds. The compound can participate in various chemical reactions, leading to the formation of new products with different biological and chemical properties. The pathways involved depend on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Cyclohepta-1,2,4,6-tetraene (Parent Compound)

• Structure : A seven-membered ring with conjugated 1,2,4,6-tetraene moieties. Lacks substituents, making it highly reactive.
• Stability : Unstable under ambient conditions; dimerizes or decomposes unless stabilized in supramolecular hosts like hemicarcerands .
• Electronic Properties : Predicted to exhibit superbasic behavior upon protonation due to resonance stabilization with tropylium-like aromaticity .

Comparison with 1-Iodocyclohepta-1,2,4,6-tetraene :
The iodine substituent in the iodinated derivative likely reduces basicity (electron-withdrawing effect) but may enhance stability by steric protection. Unlike the parent compound, 1-iodo derivatives could be isolable without encapsulation.

1-Azacyclohepta-1,2,4,6-tetraene (Aza-Analogue)

• Structure : Nitrogen replaces one carbon in the cycloheptatetraene ring, forming a 1-azacyclohepta-1,2,4,6-tetraene system .
• Reactivity : Generated via photolysis or thermolysis of phenyl azide precursors. Undergoes valence isomerization and nucleophilic substitution .
• Stability : Similar to the parent hydrocarbon; requires supramolecular encapsulation for characterization .

Comparison :
The nitrogen atom introduces heteroatom effects, altering electronic distribution and reactivity. Unlike the iodine derivative, the aza-analogue participates in nucleophilic aromatic substitution, a pathway less accessible in the iodinated compound due to iodine’s weak leaving-group tendency.

13-Azaazuleno[1,2-g]bicyclo[4.3.1]deca-5b,6,8,10-tetraene (Fused-Ring System)

• Structure : A tricyclic system fused with an azaazulene moiety and a bicyclo[4.3.1]deca-tetraene framework .
• Isomerization : Exists in equilibrium between bicyclic and tricyclic forms, as shown by NMR spectroscopy .
• Applications : Serves as a model for studying valence isomerization in strained polyenes.

Comparison :
The fused-ring system introduces additional strain and conjugation complexity. Unlike 1-iodocyclohepta-1,2,4,6-tetraene, this compound’s reactivity is dominated by ring strain and π-electron delocalization rather than substituent effects.

Separacenes A–D (Linear Polyene Polyols)

• Structure : Linear polyene polyols with tetraene or triene units flanked by diol moieties and a terminal olefin .
• Bioactivity: Not yet explored extensively, but polyene systems often exhibit antimicrobial or cytotoxic properties.

Comparison :
Separacenes differ fundamentally in structure (linear vs. cyclic) and functionalization (polyols vs. iodine). However, both systems emphasize the role of conjugated double bonds in dictating electronic and biological behavior.

Abietane-Type Tetraenes (e.g., 3β,12-Diacetoxyabieta-6,8,11,13-tetraene)

• Structure : Diterpenes with a fused tricyclic framework and tetraene side chains .
• Bioactivity : Demonstrated antiviral activity against SARS-CoV 3CLpro (Ki = 8.2–9.1 μM) .
• Applications: Potential lead compounds for antiviral drug development.

Comparison: While structurally distinct (tricyclic vs. monocyclic), abietane-type tetraenes highlight the biological relevance of conjugated systems. The iodocyclohepta-tetraene derivative may lack inherent bioactivity but could serve as a synthetic intermediate for pharmacophores.